Cas no 1783508-32-6 (4-(difluoromethyl)thiophene-3-carboxylic acid)

• Product Name: 4-(difluoromethyl)thiophene-3-carboxylic acid
• CAS No: 1783508-32-6
• CID: 4613886
• Update Time: 2025-05-23

4-(difluoromethyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)thiophene-3-carboxylic acid

Additional information on 4-(difluoromethyl)thiophene-3-carboxylic acid

Introduction to 4-(difluoromethyl)thiophene-3-carboxylic acid (CAS No. 1783508-32-6)

4-(difluoromethyl)thiophene-3-carboxylic acid, identified by the chemical abstracts service number 1783508-32-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule features a thiophene core substituted with a difluoromethyl group at the 4-position and a carboxylic acid functionality at the 3-position. The unique structural attributes of this compound make it a valuable scaffold for the development of novel bioactive molecules.

The synthesis of 4-(difluoromethyl)thiophene-3-carboxylic acid typically involves multi-step organic transformations, often starting from commercially available thiophene derivatives. The introduction of the difluoromethyl group, a well-known pharmacophore, enhances the metabolic stability and binding affinity of potential drug candidates. Meanwhile, the presence of the carboxylic acid moiety allows for further derivatization, enabling the construction of more complex structures through esterification, amidation, or coupling reactions.

In recent years, 4-(difluoromethyl)thiophene-3-carboxylic acid has garnered attention in medicinal chemistry due to its potential applications in the design of small-molecule inhibitors. Specifically, its structural motif has been explored in the development of compounds targeting enzyme inhibition and receptor binding. For instance, derivatives of this scaffold have shown promise in preclinical studies as modulators of inflammatory pathways and metabolic disorders.

One notable area of research involves the use of 4-(difluoromethyl)thiophene-3-carboxylic acid in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The difluoromethyl group, in particular, has been shown to improve the pharmacokinetic properties of kinase inhibitors by increasing lipophilicity and reducing susceptibility to metabolic degradation. Furthermore, the thiophene ring provides a rigid framework that can be fine-tuned to optimize binding interactions with target kinases.

Another emerging application of 4-(difluoromethyl)thiophene-3-carboxylic acid is in the field of agrochemicals. Researchers have demonstrated its utility as a precursor in the synthesis of novel herbicides and fungicides. The structural features of this compound contribute to its bioactivity against specific plant pathogens while maintaining low toxicity to non-target organisms. This makes it an attractive candidate for developing environmentally sustainable agricultural solutions.

The chemical properties of 4-(difluoromethyl)thiophene-3-carboxylic acid, such as its solubility and stability, also play a crucial role in its pharmaceutical applications. Its solubility profile affects drug delivery systems, while its stability ensures prolonged shelf life and efficacy upon administration. These factors are essential considerations in drug development pipelines, where optimizing physicochemical properties can significantly impact therapeutic outcomes.

Advances in computational chemistry have further enhanced the understanding of how 4-(difluoromethyl)thiophene-3-carboxylic acid interacts with biological targets. Molecular modeling studies have revealed insights into its binding mode with enzymes and receptors, guiding the design of more potent and selective derivatives. These computational approaches complement experimental efforts, allowing researchers to rapidly screen large libraries of compounds and identify promising candidates for further optimization.

The growing interest in green chemistry has also influenced the synthesis methodologies for 4-(difluoromethyl)thiophene-3-carboxylic acid. Innovations in catalytic processes and solvent systems have enabled more efficient and sustainable production methods. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce functional groups with high selectivity and yield. Such advancements not only reduce waste generation but also lower production costs, making these compounds more accessible for industrial applications.

In conclusion, 4-(difluoromethyl)thiophene-3-carboxylic acid (CAS No. 1783508-32-6) is a versatile compound with significant potential across multiple sectors of chemical research. Its unique structural features make it an invaluable building block for pharmaceuticals and agrochemicals alike. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing global challenges in medicine and agriculture.